Cas no 478016-08-9 (1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine)
478016-08-9 structure
Product Name:1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine
CAS No:478016-08-9
MF:C9H16N2O
MW:168.236142158508
CID:931409
Update Time:2023-08-02
1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolemethanamine,N,N-dimethyl-3-(1-methylethyl)-(9CI)
- 1-(3-isopropylisoxazol-5-yl)-N,N-dimethylmethanamine
- 1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine
-
- Inchi: 1S/C9H16N2O/c1-7(2)9-5-8(12-10-9)6-11(3)4/h5,7H,6H2,1-4H3
- InChI Key: BCUOKWFBVSZEOS-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(C)C)=N1)CN(C)C
Computed Properties
- Exact Mass: 168.126
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3
1-(3-Isopropylisoxazol-5-yl)-N,N-dimethylmethanamine Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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